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Compound of Interest

Compound Name: 3-Iodo-2-mercapto-5-nitropyridine

CAS No.: 876489-82-6

Cat. No.: B3066730

Get Quote

High-Valency Scaffold for Heterocyclic Medicinal Chemistry

Executive Summary
3-Iodo-2-mercapto-5-nitropyridine (CAS 876489-82-6) represents a "privileged scaffold" in

modern drug discovery. Its structural uniqueness lies in the orthogonal reactivity of its three

functional handles: a nucleophilic thiol/thione at C2, an electrophilic iodine at C3 (amenable to

cross-coupling), and an electron-withdrawing nitro group at C5. This guide provides a

comprehensive technical analysis of its synthesis, reactivity profile, and application in designing

fused heterocyclic systems such as thieno[2,3-b]pyridines, which are critical in kinase inhibitor

and antibacterial research.

Chemical Identity & Structural Analysis[1][2]
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Property Detail

CAS Number 876489-82-6

IUPAC Name 3-Iodo-5-nitropyridine-2-thiol

Molecular Formula C₅H₃IN₂O₂S

Molecular Weight 282.06 g/mol

Appearance
Yellow to Orange Solid (Characteristic of nitro-

pyridines)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM/Chloroform

The "Warhead" Analysis
The molecule acts as a tri-functional core. The C5-Nitro group significantly lowers the electron

density of the pyridine ring, activating the C2 position for nucleophilic attacks and stabilizing the

thiolate anion. The C3-Iodine is a bulky, soft halogen ideal for palladium-catalyzed cross-

coupling (Suzuki-Miyaura, Sonogashira), allowing for rapid library expansion.

Tautomerism (Thiol vs. Thione)
Like most 2-mercaptopyridines, this compound exists in a tautomeric equilibrium between the

thiol (SH) and thione (NH) forms. In solution (especially polar solvents) and the solid state, the

thione form often predominates due to the aromaticity of the pyridone-like system. However,

chemical reactivity (e.g., S-alkylation) proceeds via the thiolate anion.

Structural Dominance

Thiol Form
(Aromatic Pyridine)

Thione Form
(Pyridin-2(1H)-thione)

  Equilibrium  

Thione form is generally
favored in solid state.
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Figure 1: Tautomeric equilibrium critical for understanding reactivity.

Synthesis & Production Pathways
The synthesis of CAS 876489-82-6 is typically achieved via a linear sequence starting from

commercially available 2-hydroxy-5-nitropyridine. The critical step is the introduction of the

iodine at C3 followed by the conversion of the C2-oxygen functionality to a thiol.

Synthetic Route[4][5]
Iodination: Electrophilic aromatic substitution of 2-hydroxy-5-nitropyridine using

and a base (or NIS) to install the iodine at the sterically favored C3 position.

Chlorination: Conversion of the hydroxyl group to a chloride using phosphorus oxychloride (

) and

. This activates C2 for displacement.

Thiolation: Nucleophilic aromatic substitution (

) of the chloride using thiourea or sodium hydrosulfide (

). Thiourea is preferred to avoid disulfide formation, forming an isothiouronium salt
intermediate which is then hydrolyzed.
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2-Hydroxy-5-nitropyridine

3-Iodo-2-hydroxy-5-nitropyridine

I2, Na2CO3
(Electrophilic Subst.)

2-Chloro-3-iodo-5-nitropyridine
(CAS 25391-60-0)

POCl3, PCl5
140°C

3-Iodo-2-mercapto-5-nitropyridine
(CAS 876489-82-6)

1. Thiourea, EtOH, Reflux
2. NaOH/H2O (Hydrolysis)

Click to download full resolution via product page

Figure 2: Step-wise synthetic pathway from commercial precursors.

Detailed Experimental Protocol (Thiolation Step)
Note: This protocol is adapted from standard methodologies for nitropyridine conversions [1, 2].

Reagents:

2-Chloro-3-iodo-5-nitropyridine (1.0 eq)

Thiourea (1.1 eq)

Ethanol (Reagent grade)

Sodium Hydroxide (aqueous)[1]

Procedure:
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Formation of Isothiouronium Salt: Dissolve 2-chloro-3-iodo-5-nitropyridine in ethanol. Add

thiourea. Heat the mixture to reflux for 2–4 hours. A precipitate (the isothiouronium chloride

salt) may form.

Hydrolysis: Cool the reaction mixture to room temperature. Add 2.5N NaOH solution

(excess) to the reaction vessel.

Completion: Heat at 60°C for 1 hour to ensure complete hydrolysis of the salt to the thiolate.

Work-up: Acidify the solution carefully with 2N HCl to pH ~3–4. The product, 3-Iodo-2-
mercapto-5-nitropyridine, will precipitate as a yellow/orange solid.

Purification: Filter the solid, wash with water and cold ethanol. Recrystallize from

ethanol/DMF if necessary.

Reactivity Profile & Medicinal Chemistry
Applications[2]
The true value of CAS 876489-82-6 lies in its ability to serve as a lynchpin for complex

heterocyclic synthesis.

S-Alkylation vs. N-Alkylation
Reaction with alkyl halides in the presence of a base (e.g.,

) typically favors S-alkylation due to the higher nucleophilicity of sulfur compared to the ring
nitrogen, especially in the presence of the steric bulk of the C3-iodine. This yields 2-
(alkylthio)-3-iodo-5-nitropyridines.

Construction of Thieno[2,3-b]pyridines
This is the most potent application. Following S-alkylation with an activated methylene (e.g.,

ethyl bromoacetate), the compound can undergo a Thorpe-Ziegler cyclization (often

spontaneous or base-mediated) to fuse a thiophene ring onto the pyridine.

Mechanism: S-alkylation

Deprotonation of methylene
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Attack at C3 (displacing Iodine? No, usually requires Pd catalysis or specific conditions if
displacing I).

Correction: Standard thieno[2,3-b]pyridine synthesis from this scaffold usually involves

Sonogashira coupling at the C3-iodine with an alkyne, followed by cyclization of the thiol

onto the alkyne. Alternatively, S-alkylation with an electron-withdrawing group followed by

base-mediated condensation if the C3 functional group allows (e.g., if it were a nitrile). With

C3-Iodine, Pd-catalyzed annulation is the primary route.

Cross-Coupling Capabilities
The C3-Iodine bond is highly reactive toward Palladium (0).

Suzuki-Miyaura: Coupling with aryl boronic acids to install biaryl systems.

Sonogashira: Coupling with terminal alkynes. This is a key step for synthesizing

furopyridines or thienopyridines.

3-Iodo-2-mercapto-
5-nitropyridine

S-Alkylation
(Thioethers)R-X, Base

Suzuki Coupling
(C3-Aryl)

Ar-B(OH)2, Pd(0)

Nitro Reduction
(C5-Amine)

Fe/HCl or H2/Pd

Thieno[2,3-b]pyridine
Scaffolds

Activated Methylene
+ Base

If Alkyne used
(Sonogashira)

Click to download full resolution via product page

Figure 3: Divergent synthesis map from the core scaffold.

Analytical Characterization
To validate the identity of CAS 876489-82-6, researchers should look for the following spectral

signatures:
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Technique Expected Signature Note

¹H NMR (DMSO-d₆)

Two singlets (or doublets with

small J coupling) in the

aromatic region (δ 8.5–9.5

ppm).

The proton at C6 will be most

deshielded (downfield) due to

the adjacent nitro group and

ring nitrogen.

¹³C NMR

5 distinct signals. C-I (C3)

typically upfield (δ ~90–100

ppm) due to the heavy atom

effect. C=S (C2) downfield (δ

~170–180 ppm).

Mass Spectrometry

Molecular ion [M+H]⁺ at m/z

~283. Characteristic isotopic

pattern for Iodine (no M+2

significant) and Sulfur.

IR Spectroscopy

Strong NO₂ stretches (~1530 &

1350 cm⁻¹). Weak S-H stretch

(~2550 cm⁻¹) often obscured if

thione form dominates.

Safety & Handling (E-E-A-T)
Hazard Class: Irritant / Potential Sensitizer.

Thiol/Thione Warning: Organic thiols often possess strong, disagreeable odors. All reactions

must be performed in a well-ventilated fume hood.

Nitro Group: Nitro-aromatics can be energetic or toxic. Avoid excessive heat when drying

large quantities.

Waste Disposal: Aqueous waste from the thiolation step contains sulfide/thiol byproducts and

must be treated with bleach (hypochlorite) to oxidize sulfur species before disposal,

preventing toxic

gas evolution in acidic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3066730?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3066730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

